Ethyl 2-(3,5-dimethoxybenzamido)-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[(3,5-dimethoxybenzoyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C21H25NO5S/c1-5-27-21(24)18-16-7-6-12(2)8-17(16)28-20(18)22-19(23)13-9-14(25-3)11-15(10-13)26-4/h9-12H,5-8H2,1-4H3,(H,22,23)
• InChI Key: NOKYKMCEIROCEC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCC(C2)C)NC(=O)C3=CC(=CC(=C3)OC)OC
• Molecular Formula: C21H25NO5S
• Molecular Weight: 403.5 g/mol

Description

Thiophene-based analogs have been of interest to a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.

Synthesis Analysis

Thiophene derivatives are synthesized using various methods. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Molecular Structure Analysis

Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as heteroatom with the formula C4H4S. Thiophene derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Chemical Reactions Analysis

Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors. Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors.

Physical And Chemical Properties Analysis

Thiophene has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is −38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Anticancer Activity

Ethyl 2-(3,5-dimethoxybenzamido)-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate and its derivatives have been studied for their potential in treating cancer. A study by Abdel-Motaal et al. (2020) synthesized new heterocycles utilizing thiophene, which were evaluated for anticancer activity against the colon HCT-116 human cancer cell line, showing potent activity in certain compounds (Abdel-Motaal, Asem, & Alanzy, 2020).

Antimicrobial and Antioxidant Properties

Research by Raghavendra et al. (2016) explored the antimicrobial and antioxidant activities of ethyl 4-aryl-7-oxo-4,5,6,7-tetrahydrobenzo[b]thiophene-5-carboxylates. Their study found that some of the synthesized compounds exhibited excellent antibacterial, antifungal properties, and profound antioxidant potential (Raghavendra et al., 2016).

Anti-Rheumatic Potential

A study by Sherif and Hosny (2014) focused on the anti-rheumatic potential of ethyl 2-(2-cyano-3-mercapto-3-(phenylamino)acrylamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate. They synthesized new complexes and tested them in vivo using a collagen-adjuvant arthritis model in rats, revealing significant antioxidant, analgesic, and anti-rheumatic effects (Sherif & Hosny, 2014).

Synthesis of Novel Heterocycles

Mohareb et al. (2004) demonstrated the synthesis of novel heterocycles including pyran, pyridine, and pyridazine derivatives using ethyl α-(3-carbamoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-ylhydrazono)acetates. This study highlights the versatility of these compounds in synthesizing a variety of heterocycles with potential pharmaceutical applications (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).

Synthesis of Azo Dyes

Sabnis and Rangnekar (1989) investigated the synthesis of azo benzo[b]thiophene derivatives and their application as disperse dyes. This study shows an alternative application of these compounds in the field of dyes and pigments, highlighting their potential in industrial applications (Sabnis & Rangnekar, 1989).

Mechanism of Action

Molecules with the thiophene ring system exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties.

Future Directions

The future directions for thiophene derivatives research could involve the design and discovery of new drug molecules which possibly offers some of the greatest hopes for success in present and future epoch. There are still enormous numbers of pharmacologically active heterocyclic compounds which are in regular clinical use.